4-(5-Formyl-2-furyl)benzoic acid

• IUPAC Name: 4-(5-formylfuran-2-yl)benzoic acid
• InChI: InChI=1S/C12H8O4/c13-7-10-5-6-11(16-10)8-1-3-9(4-2-8)12(14)15/h1-7H,(H,14,15)
• InChI Key: LBIJVLPGGBXNPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=O)C(=O)O
• Molecular Formula: C12H8O4
• DSSTOX Substance ID: DTXSID20346452
• Molecular Weight: 216.19 g/mol
• CAS RN: 39245-15-3

Description

4-(5-Formyl-2-furyl)benzoic acid (FBA) is a small molecule that is used in numerous scientific applications and is widely studied due to its unique properties. It is a valuable compound for research, as it is relatively stable and has a wide range of applications. FBA is a derivative of benzene and is a substituted aromatic acid. It is a white crystalline solid that is soluble in a variety of organic solvents.

Scientific Research Applications

4-(5-Formyl-2-furyl)benzoic acid is widely used in scientific research due to its unique properties. It has been used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a starting material for the synthesis of other compounds. It has also been used in the study of the structure and function of proteins, as well as in the study of the structure and function of enzymes. 4-(5-Formyl-2-furyl)benzoic acid has also been used in the study of the metabolism of drugs, as well as in the study of the pharmacokinetics of drugs.

Mechanism of Action

4-(5-Formyl-2-furyl)benzoic acid acts as an inhibitor of enzymes, which are proteins that catalyze biochemical reactions. It binds to the active site of the enzyme, blocking the substrate from binding and preventing the enzyme from catalyzing the reaction. This inhibition can be used to study the structure and function of enzymes, as well as to study the metabolism of drugs.
Biochemical and Physiological Effects
4-(5-Formyl-2-furyl)benzoic acid has been used to study the biochemical and physiological effects of drugs. It has been used to study the effects of drugs on the metabolism of proteins, as well as their effects on the structure and function of enzymes. It has also been used to study the effects of drugs on the body, such as their effects on the nervous system, cardiovascular system, and immune system.

Advantages and Limitations for Lab Experiments

4-(5-Formyl-2-furyl)benzoic acid has several advantages for laboratory experiments. It is relatively stable, has a wide range of applications, and is easily synthesized. It is also relatively inexpensive and can be stored for long periods of time. However, it can be toxic if ingested and should be handled with care.

Future Directions

4-(5-Formyl-2-furyl)benzoic acid has a wide range of applications and is being studied for its potential uses in medicine and industry. Future research could focus on the use of 4-(5-Formyl-2-furyl)benzoic acid in the synthesis of other compounds, such as pharmaceuticals or agricultural chemicals. It could also be studied for its potential uses in the study of protein structure and function, as well as its potential uses in the study of enzyme structure and function. Additionally, 4-(5-Formyl-2-furyl)benzoic acid could be studied for its potential uses in the study of drug metabolism and pharmacokinetics. Finally, 4-(5-Formyl-2-furyl)benzoic acid could be studied for its potential uses in drug delivery, such as the delivery of drugs to specific sites in the body.

Synthesis Methods

4-(5-Formyl-2-furyl)benzoic acid can be synthesized through a variety of methods, but the most common is the Friedel-Crafts acylation reaction. This method involves the reaction of an aromatic compound, such as benzene, with an acyl chloride in the presence of an aluminum chloride catalyst. The reaction produces a substituted aromatic acid, such as 4-(5-Formyl-2-furyl)benzoic acid. Other methods of synthesis include the use of boron trifluoride etherate and the use of dicyclohexylcarbodiimide.